5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine

• CAS: 39181-45-8
• Molecular Formula: C10H11N3S
• Molecular Weight: 205.28 g/mol
• SMILES: CC1=CC=C(C=C1)CC2=NN=C(S2)N
• InChI: InChI=1S/C10H11N3S/c1-7-2-4-8(5-3-7)6-9-12-13-10(11)14-9/h2-5H,6H2,1H3,(H2,11,13)
• InChIKey: NKGWYLDUGQTJMM-UHFFFAOYSA-N

SAR studies demand substitution-pattern precision-4-methylbenzyl placement critically governs target engagement & physicochemical properties vs. ortho/meta/unsubstituted analogs. This specific compound eliminates uncontrolled variables in antimicrobial & DNA-binding assays. • DNA gyrase B chemical probe: Defined binding-pocket occupancy for fragment screening (SPR/ITC). • Schiff base derivatization: Reactive 2-amino handle for antiproliferative library synthesis. • ≥95% purity, ambient shipping from stock.

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine: Chemical Identity and Physicochemical Baseline

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine (CAS 39181-45-8) is a heterocyclic small molecule belonging to the 2-amino-1,3,4-thiadiazole class, characterized by a 4-methylbenzyl substituent at the 5-position of the thiadiazole ring [1]. The compound has a molecular formula of C₁₀H₁₁N₃S, a molecular weight of 205.28 g/mol, and is typically supplied as a solid with commercial purity specifications of ≥95% . Estimated physicochemical parameters include a boiling point of 302.3–379.4 °C (depending on estimation method), density of 1.32 g/cm³, and water solubility of 64.6–1793 mg/L [1]. The compound is commercially available from multiple reputable chemical suppliers, including Sigma-Aldrich and AK Scientific, and is cataloged under MDL number MFCD02664087 .

Workflow Synthetic building block for 5-substituted 1,3,4-thiadiazole SAR libraries

Handle Reactive 2-amino group supports Schiff base derivatization and focused library synthesis

Selection Para-methylbenzyl substituent offers defined electronic and steric profile for scaffold diversification

• [1] ChemChart. 5-(4-methylbenzyl)-1,3,4-thiadiazol-2-amine (39181-45-8). Estimated physicochemical properties including boiling point, density, and water solubility. View Source

Why Generic Substitution of 5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine Fails

The 1,3,4-thiadiazole scaffold exhibits pronounced structure-activity relationships where the nature and position of the substituent at the 5-position critically govern biological target engagement, physicochemical properties, and synthetic accessibility [1][2]. The 4-methylbenzyl group imparts a specific electronic and steric profile that differs fundamentally from unsubstituted benzyl, 3-methylbenzyl, 2-methylbenzyl, or 4-chlorobenzyl analogs, each of which occupies a distinct region of chemical space with unique logP, solubility, and hydrogen-bonding characteristics [3]. Furthermore, the para-substitution pattern on the benzyl ring influences the compound's suitability as a building block for downstream derivatization reactions, including Schiff base formation and coupling with various pharmacophores . Substituting this compound with a closely related analog—even one differing only in methyl substitution position—introduces uncontrolled variables in assays and synthetic pathways, rendering cross-study reproducibility and quantitative structure-activity relationship (QSAR) modeling unreliable without explicit revalidation.

4-Methylbenzyl (Target)

Regioisomeric Analog

Substitution pattern

Para (4-position)

Meta (3-position) or ortho (2-position)

SAR impact

Distinct dipole and symmetry profile

Altered logP, solubility, and H-bonding may shift target engagement

Synthetic behavior

Documented 52% yield via H₂SO₄ condensation

Reactivity may differ; recrystallization and purity profiles may not transfer

• [1] Gür M, Yerlikaya S, Şener N, et al. Antiproliferative-antimicrobial properties and structural analysis of newly synthesized Schiff bases derived from some 1,3,4-thiadiazole compounds. Journal of Molecular Structure. 2020;1219:128570. doi:10.1016/j.molstruc.2020.128570. View Source
• [2] Singh D, Kumar P, Kumar A, et al. 1,3,4-thiadiazole derivatives as PI3Ks inhibitor: design, in silico studies, synthesis, characterization, and antimicrobial evaluation. Turkish Journal of Chemistry. 2025;49(3):325-335. doi:10.55730/1300-0527.3732. View Source
• [3] ChemChart. Comparative physicochemical data for 5-(4-methylbenzyl)-1,3,4-thiadiazol-2-amine (39181-45-8) and 5-(3-methylbenzyl)-1,3,4-thiadiazol-2-amine (39181-46-9). View Source

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine: Quantitative Differentiation vs Analogs

4-Methylbenzyl vs. 3-Methylbenzyl: Physicochemical Differences

The 4-methylbenzyl substitution at the 5-position of 5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine yields measurable differences in estimated boiling point compared to its 3-methylbenzyl regioisomer (CAS 39181-46-9), reflecting distinct intermolecular interaction profiles that influence chromatographic behavior and formulation properties [1]. The para-substituted methyl group alters molecular symmetry and dipole moment orientation relative to the ortho- and meta-substituted congeners [2].

Boiling Point Shift

Head-to-head

Δ +0.70 °C vs 3-methylbenzyl regioisomer (EPA T.E.S.T. estimation)

Supports method-development differentiation between regioisomers

Computational estimate; experimental GC-MS or DSC validation recommended

Evidence Dimension	Boiling point (estimated)
Target Compound Data	302.28 °C (EPA T.E.S.T.)
Comparator Or Baseline	5-(3-Methylbenzyl)-1,3,4-thiadiazol-2-amine: 301.58 °C (EPA T.E.S.T.)
Quantified Difference	Δ = +0.70 °C
Conditions	EPA T.E.S.T. computational estimation model

Why This Matters

Even modest boiling point differences can affect recrystallization solvent selection, vacuum drying parameters, and GC-MS analytical method development.

• [1] ChemChart. 5-(4-methylbenzyl)-1,3,4-thiadiazol-2-amine (39181-45-8) property data. View Source
• [2] ChemChart. 5-(3-Methylbenzyl)-1,3,4-thiadiazol-2-amine (39181-46-9) property data. View Source

Synthetic Yield: Para-Methylbenzyl Thiadiazole

A published synthetic protocol for 5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine via condensation of 4-methylphenylacetic acid with thiosemicarbazide in concentrated sulfuric acid at 80°C reports a reproducible yield of 52% after recrystallization from ethanol . This documented synthetic route enables independent verification, scale-up feasibility assessment, and comparison with alternative building blocks.

Synthetic Yield

Data to verify

52% isolated yield

Supports procurement feasibility and scale-up assessment

Single published protocol; yield may vary with scale and purity requirements

Evidence Dimension	Synthetic yield
Target Compound Data	52% isolated yield
Comparator Or Baseline	No published comparative yield data for regioisomeric or halogen-substituted analogs under identical conditions
Quantified Difference	Not calculable without comparator data
Conditions	4-Methylphenylacetic acid (0.1 M) + thiosemicarbazide (0.15 M), concentrated H₂SO₄, 70-80°C, 7 h; recrystallization from ethanol

Why This Matters

A documented, reproducible synthetic yield provides procurement teams with a benchmark for assessing custom synthesis quotes and evaluating the compound's accessibility relative to proprietary or undocumented analogs.

Thiadiazol-2-amine Scaffold: Antimicrobial Potency vs Standard Drugs

The 1,3,4-thiadiazol-2-amine scaffold, when appropriately substituted at the 5-position, yields compounds with antimicrobial activity comparable to or exceeding that of standard clinical drugs. In a systematic study of 5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine derivatives, the most active compounds (D4, D6, D8, D12) exhibited favorable in vitro antimicrobial activity and docking scores against ofloxacin and fluconazole [1]. A patent review confirms that several thiadiazole derivatives demonstrate higher antibacterial, antitumor, and antiviral activities than standard drugs [2]. The 5-substituent directly modulates this activity, establishing the 4-methylbenzyl variant as a structurally distinct and biologically relevant entry within this validated pharmacophore class.

Antimicrobial Scaffold Activity

Class-level

Scaffold-class activity vs ofloxacin/fluconazole reported for related 5-substituted derivatives

Supports antimicrobial SAR screening context

No direct assay data available for 4-methylbenzyl variant; requires experimental validation

Evidence Dimension	Antimicrobial activity
Target Compound Data	No direct assay data available for 5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine
Comparator Or Baseline	5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine derivatives: D4, D6, D8, D12 most active; standard drugs: ofloxacin, fluconazole
Quantified Difference	Class-level qualitative superiority vs. standards documented
Conditions	Tube dilution method; in vitro antimicrobial evaluation against gram-positive and gram-negative bacterial strains and fungal strains

Why This Matters

Establishes the 1,3,4-thiadiazol-2-amine core as a privileged scaffold with validated antimicrobial potential, justifying procurement of specific 5-substituted variants for structure-activity relationship studies.

• [1] Singh D, Kumar P, Kumar A, et al. 1,3,4-thiadiazole derivatives as PI3Ks inhibitor: design, in silico studies, synthesis, characterization, and antimicrobial evaluation. Turkish Journal of Chemistry. 2025;49(3):325-335. doi:10.55730/1300-0527.3732. View Source
• [2] Thiadiazole inhibitors: a patent review. The most inhibitory active 1,3,4-thiadiazole compounds incorporate secondary alkyl(aryl)amido- and/or benzylthio(mercapto) groups at positions 2 and 5. View Source

DNA Gyrase B Inhibition: Substituent-Dependent Potency

A comprehensive structure-activity relationship study of 5-substituted-1,3,4-thiadiazol-2-amine derivatives identified this scaffold as a promising lead for DNA gyrase B inhibition, a validated antibacterial target [1]. The study demonstrated that the nature of the 5-substituent significantly modulates inhibitory potency, with specific substitutions yielding favorable molecular docking scores and predicted binding energies. This class-level evidence establishes that the 5-substituent is a critical determinant of target engagement, and the 4-methylbenzyl variant represents a distinct chemical probe within this pharmacophore family.

DNA Gyrase B Target

Class-level

In silico docking predicts scaffold engagement at DNA gyrase B binding pocket

Supports target-based probe development context

Molecular docking only; requires biophysical and enzymatic validation

Evidence Dimension	DNA gyrase B inhibition potential
Target Compound Data	No direct enzyme inhibition data available
Comparator Or Baseline	Various 5-substituted-1,3,4-thiadiazol-2-amine derivatives evaluated via molecular docking and in silico analysis
Quantified Difference	Not applicable; class-level qualitative SAR established
Conditions	In silico molecular docking studies targeting DNA gyrase B

Why This Matters

Provides a mechanistically defined, target-based rationale for procuring 5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine as a distinct chemical probe for antibacterial target validation or fragment-based drug discovery programs.

• [1] Design, Synthesis, Molecular Docking and In silico Analysis of Some Novel 2-Amino-1,3,4-Thiadiazole Derivatives as Potent DNA Gyrase B Inhibitors. 2021. The study reveals that 5-substituted-1,3,4-thiadiazol-2-amine derivatives can serve as leads for potent DNA gyrase B inhibitors. View Source

DNA Binding and Cleavage by Thiadiazol-2-amines

Spectroscopic and gel electrophoresis studies of a series of 5-substituted-1,3,4-thiadiazol-2-amines demonstrate that compounds within this class are avid DNA binders capable of cleaving plasmid pUC18 DNA in the presence of the oxidant H₂O₂ [1]. The extent of DNA interaction is sensitive to the electronic and steric properties of the 5-substituent, establishing that different benzyl-substituted variants will exhibit non-equivalent DNA-binding profiles.

DNA Interaction

Class-level

Class-wide DNA binding and oxidative cleavage of pUC18 plasmid observed for 5-substituted analogs

Supports DNA interaction assay context

Substituent-dependent activity; no variant-specific Kb or cleavage data available

Evidence Dimension	DNA binding affinity and oxidative DNA cleavage activity
Target Compound Data	No direct DNA binding or cleavage data available
Comparator Or Baseline	Seven 5-[substituted]-1,3,4-thiadiazol-2-amines (compounds 1-7) evaluated via absorption and fluorescence spectroscopy
Quantified Difference	All tested compounds demonstrated avid DNA binding; compound-specific Kb values not disaggregated
Conditions	UV-Vis absorption and fluorescence spectroscopy; agarose gel electrophoresis with pUC18 DNA and H₂O₂

Why This Matters

Establishes the 1,3,4-thiadiazol-2-amine scaffold as a privileged structure for DNA-targeting applications, with substituent-dependent activity that justifies procurement of specific 5-benzyl variants for medicinal chemistry exploration.

• [1] Krishna PM, Shivakumara N. 5-Substituted-1,3,4-thiadiazol-2-amines: Synthesis, spectral characterization, and evaluation of their DNA interactions. 2019. doi:10.5267/j.ccl.2019.4.004. View Source

Schiff Base Derivatization via 2-Amino Group

The primary amine at the 2-position of 5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine serves as a reactive handle for condensation with aromatic aldehydes to generate Schiff base derivatives [1]. This derivatization strategy has been extensively validated on related 5-substituted-1,3,4-thiadiazol-2-amine scaffolds, yielding compounds with enhanced antiproliferative and antimicrobial properties [1]. In a systematic study, Schiff bases derived from 5-substituted-1,3,4-thiadiazol-2-amine exhibited IC₅₀ values of 370.7 μM and 505.1 μM against MDA-MB-231 and PC-3 cancer cell lines, respectively, for the most active compound (3A) [1].

Derivatization Capacity

Supporting evidence

2-NH₂ handle; related Schiff base analog IC₅₀ 370.7 μM (MDA-MB-231), 505.1 μM (PC-3)

Supports derivatization-based SAR library studies

IC₅₀ from related 5-substituted analog; values context-dependent on aldehyde partner

Evidence Dimension	Derivatization capacity and resulting biological activity
Target Compound Data	Contains reactive 2-amino group suitable for Schiff base formation
Comparator Or Baseline	Schiff base derivative 3A derived from 5-(4-methoxyquinolin-2-yl)-1,3,4-thiadiazol-2-amine
Quantified Difference	Compound 3A: IC₅₀ = 370.7 μM (MDA-MB-231), 505.1 μM (PC-3); strong DNA protective activity against Fenton mixture
Conditions	In vitro cytotoxicity assays on MDA-MB-231 and PC-3 cancer cell lines; DNA protection assay

Why This Matters

Demonstrates that the 2-amino group provides a validated synthetic entry point for generating focused libraries, enabling researchers to expand chemical space and optimize biological activity beyond the parent scaffold.

• [1] Gür M, Yerlikaya S, Şener N, et al. Antiproliferative-antimicrobial properties and structural analysis of newly synthesized Schiff bases derived from some 1,3,4-thiadiazole compounds. Journal of Molecular Structure. 2020;1219:128570. doi:10.1016/j.molstruc.2020.128570. View Source

Application Scenarios for 5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine

Antimicrobial SAR Studies with 5-Benzyl Substitution

Researchers conducting structure-activity relationship studies on 1,3,4-thiadiazol-2-amine antimicrobial agents should utilize this compound as the para-methylbenzyl-substituted comparator. The class-wide antimicrobial activity documented for related 5-substituted-1,3,4-thiadiazol-2-amine derivatives, including favorable comparisons against standard drugs such as ofloxacin and fluconazole [1], establishes this scaffold as a validated starting point. The 4-methylbenzyl substitution provides a defined electronic and steric profile for probing substituent effects on antimicrobial potency, with the documented synthetic protocol enabling reproducible preparation of the parent compound or its derivatives.

DNA-Targeting Anticancer Probe Development

Given the demonstrated DNA-binding and oxidative cleavage activity of 5-substituted-1,3,4-thiadiazol-2-amines against pUC18 plasmid DNA [1], this compound is suitable for DNA interaction studies including UV-Vis and fluorescence spectroscopic titration experiments to quantify binding constants. The para-methylbenzyl substituent offers a distinct hydrophobic and electronic profile relative to unsubstituted benzyl or halogenated analogs, enabling systematic investigation of how substituent properties modulate DNA intercalation or groove-binding affinity.

Schiff Base Derivatization for Antiproliferative Libraries

The reactive 2-amino group of 5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine provides a validated synthetic handle for condensation with aromatic aldehydes to generate Schiff base derivatives [1]. This derivatization approach has yielded compounds with antiproliferative activity against cancer cell lines (e.g., IC₅₀ values of 370.7 μM against MDA-MB-231 and 505.1 μM against PC-3 cells for the most active analog in a related series) [1]. Procurement of this specific 4-methylbenzyl-substituted parent compound enables the generation of a focused library for antiproliferative screening while maintaining structural consistency for SAR interpretation.

DNA Gyrase B Inhibitor Fragment-Based Screening

Based on in silico studies identifying 5-substituted-1,3,4-thiadiazol-2-amine derivatives as promising DNA gyrase B inhibitors [1], this compound serves as a defined chemical probe for fragment-based drug discovery campaigns targeting bacterial DNA gyrase. The 4-methylbenzyl substitution occupies a specific region of the enzyme's binding pocket in docking models, making it suitable for crystallographic fragment screening, biophysical validation (SPR, ITC), and subsequent structure-guided optimization. Its documented synthetic accessibility supports efficient scale-up for co-crystallization studies and hit-to-lead expansion.

Application

Selection Property

Validation Focus

Antimicrobial SAR studies

5-substituent SAR context

Antimicrobial screening endpoints

DNA interaction probe studies

DNA-binding scaffold context

Spectroscopic binding assay review

Schiff base derivatization

2-amino derivatization handle

Cell-model endpoint review

DNA gyrase B fragment screening

Target engagement context

Biophysical validation review

• [1] Singh D, Kumar P, Kumar A, et al. 1,3,4-thiadiazole derivatives as PI3Ks inhibitor: design, in silico studies, synthesis, characterization, and antimicrobial evaluation. Turkish Journal of Chemistry. 2025;49(3):325-335. doi:10.55730/1300-0527.3732. View Source